Cas no 18474-55-0 ((E)-Ethyl 2-(2-(2-bromophenyl)hydrazono)propanoate)

• Product Name: (E)-Ethyl 2-(2-(2-bromophenyl)hydrazono)propanoate
• CAS No: 18474-55-0
• MF: C₁₁H₁₃BrN₂O₂
• MW: 285.137121915817
• CID: 87956
• PubChem ID: 73013394
• Update Time: 2025-05-22

(E)-Ethyl 2-(2-(2-bromophenyl)hydrazono)propanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(2-(2-bromophenyl)hydrazono)propanoate
• (E)-Ethyl 2-(2-(2-bromophenyl)hydrazo)propaate
• (E)-ethyl 2-(2-(2-bromophenyl)hydrazono)propanoate
• 2-(2-bromo-phenylhydrazono)-propionic acid ethyl ester
• 2-(2-Bromphenyl)-1,3-indandion
• 2-(2-Brom-phenyl)-1,3-indandion
• 2-(2-Brom-phenyl)-indan-1,3-dion
• 2-(2-Brom-phenylhydrazono)-propionsaeure-aethylester
• 2-(o-bromphenyl)-indandion-1,3
• AC1MBW7N
• Brenztraubensaeureethylester-(2-brom-phenylhydrazon)
• CTK4C5232
• HMS1447B01
• Maybridge3_005655
• Oprea1_248831
• Pyruvinsaeure-(o-brom-phenylhydrazon)-ethylester
• ethyl (E)-2-(2-(2-bromophenyl)hydrazono)propanoate
• Ethyl (2Z)-2-[(2-bromophenyl)hydrazinylidene]propanoate
• 18474-55-0
• (E)-Ethyl 2-(2-(2-bromophenyl)hydrazono)propanoate

• MDL： MFCD11053776
• Inchi： 1S/C11H13BrN2O2/c1-3-16-11(15)8(2)13-14-10-7-5-4-6-9(10)12/h4-7,14H,3H2,1-2H3/b13-8-
• InChI Key： ABWATJIINFXJFJ-JYRVWZFOSA-N
• SMILES： BrC1C=CC=CC=1N/N=C(/C)\C(=O)OCC

Computed Properties

• Exact Mass: 284.01600
• Monoisotopic Mass: 284.016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 50.7A^2

Experimental Properties

• PSA: 50.69000
• LogP: 2.87300

(E)-Ethyl 2-(2-(2-bromophenyl)hydrazono)propanoate Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on (E)-Ethyl 2-(2-(2-bromophenyl)hydrazono)propanoate

(E)-Ethyl 2-(2-(2-bromophenyl)hydrazono)propanoate: A Comprehensive Overview

The compound with CAS No. 18474-55-0, commonly referred to as (E)-Ethyl 2-(2-(2-bromophenyl)hydrazono)propanoate, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a hydrazone functional group and a bromophenyl substituent. The hydrazone group plays a crucial role in determining the compound's reactivity and potential applications in various chemical reactions.

Recent studies have highlighted the importance of (E)-Ethyl 2-(2-(2-bromophenyl)hydrazono)propanoate in the synthesis of bioactive molecules. Its ability to participate in condensation reactions has made it a valuable intermediate in the development of pharmaceutical agents. For instance, researchers have explored its use in the synthesis of heterocyclic compounds, which are known for their potential anticancer and antimicrobial properties.

The structure of (E)-Ethyl 2-(2-(2-bromophenyl)hydrazono)propanoate is defined by its bromophenyl group, which contributes to its stability and reactivity. The ethy ester group at the terminal position further enhances its solubility in organic solvents, making it easier to handle during synthesis. This compound is also known for its stereochemistry, particularly the (E)-configuration, which influences its optical properties and biological activity.

One of the most promising applications of this compound lies in its use as a precursor for synthesizing advanced materials. For example, recent research has demonstrated its potential in the development of stimuli-responsive polymers. These materials can undergo structural changes in response to external stimuli such as temperature or pH, opening new avenues for applications in drug delivery systems and smart materials.

In addition to its synthetic applications, (E)-Ethyl 2-(2-(2-bromophenyl)hydrazono)propanoate has been studied for its role in catalytic processes. Its ability to act as a ligand in transition metal-catalyzed reactions has been explored, particularly in the context of asymmetric catalysis. This property makes it a valuable tool in the development of enantioselective reactions, which are critical in the production of chiral pharmaceuticals.

Another area where this compound has shown significant potential is in photovoltaic applications. The bromophenyl substituent contributes to its light-harvesting capabilities, making it a candidate for use in dye-sensitized solar cells (DSSCs). Recent studies have focused on optimizing its electronic properties to enhance energy conversion efficiency, paving the way for more efficient and cost-effective solar energy solutions.

The synthesis of (E)-Ethyl 2-(2-(2-bromophenyl)hydrazono)propanoate involves a series of well-defined steps that ensure high yields and purity. The process typically begins with the preparation of hydrazones from appropriate carbonyl compounds, followed by esterification to introduce the ethy ester group. Researchers have also explored alternative synthetic routes to improve scalability and reduce production costs.

Despite its numerous advantages, there are challenges associated with the use of this compound. For instance, its sensitivity to certain reaction conditions necessitates careful control during synthesis and subsequent reactions. Additionally, while its biological activity is promising, further studies are required to fully understand its mechanism of action and potential toxicity profiles.

In conclusion, (E)-Ethyl 2-(2-(2-bromophenyl)hydrazono)propanoate is a versatile compound with wide-ranging applications in organic synthesis, materials science, and photovoltaics. Its unique structure and reactivity make it an invaluable tool for researchers across various disciplines. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an even greater role in advancing modern chemistry and technology.